Methyl 1,2,3,4-tetrahydroquinoline-2-carboxylate
Overview
Description
Methyl 1,2,3,4-tetrahydroquinoline-2-carboxylate (MTHQC) is an organic compound with a molecular formula of C13H17NO2. It is a heterocyclic aromatic compound and is an important intermediate in the synthesis of several pharmaceuticals, fragrances, and other compounds. MTHQC is a colorless solid that is insoluble in water and has a melting point of 128-129 °C. It has a variety of applications in the pharmaceutical, cosmetics, and industrial sectors.
Scientific Research Applications
Synthesis and Structural Analysis
- Diastereoselective Synthesis : Methyl 1,2,3,4-tetrahydroquinoline-2-carboxylate has been utilized in the diastereoselective synthesis of tetrahydroquinoline-4-carboxylic esters. This process involves a tandem reduction-reductive amination reaction, showcasing its utility in producing specific stereoisomers (Bunce, Herron, Johnson, & Kotturi, 2001).
- Molecular and Crystal Structures : The compound has been central in the synthesis and structural analysis of various tetrahydroquinoline derivatives. This includes the use of X-ray structural analysis to determine the molecular and crystal structures of these derivatives (Rudenko et al., 2013).
Pharmaceutical and Biological Research
- Antibiotic Properties : A tetrahydroquinoline derivative, closely related to this compound, was identified as having significant biological activity against bacteria and fungi. This highlights its potential application in antibiotic research (Asolkar et al., 2004).
- Synthesis of Bioactive Compounds : The compound has been used in the synthesis of various bioactive compounds, including those with potential therapeutic applications. This encompasses the development of heterocyclic and peptidomimetic drugs, indicating its versatility in drug discovery (Mbaezue, Topić, & Tsantrizos, 2023).
Green Chemistry and Sustainable Practices
- Green Synthesis Applications : The compound has been synthesized using environmentally friendly methods. For instance, the synthesis of N-hydroxyethyl-substituted 1,2,3,4-tetrahydroquinolines, employing acidic ionic liquids as catalysts, demonstrates its role in advancing green chemistry practices (Guo et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
methyl 1,2,3,4-tetrahydroquinoline-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c1-14-11(13)10-7-6-8-4-2-3-5-9(8)12-10/h2-5,10,12H,6-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACEPYLDNGYGKDY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCC2=CC=CC=C2N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50961359 |
Source
|
| Record name | Methyl 1,2,3,4-tetrahydroquinoline-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50961359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
40971-35-5 |
Source
|
| Record name | Methyl 1,2,3,4-tetrahydroquinoline-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50961359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 1,2,3,4-tetrahydroquinoline-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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